Cas no 2310155-93-0 (4-cyclopropyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine)

• Product Name: 4-cyclopropyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine
• CAS No: 2310155-93-0
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 5327587
• Update Time: 2025-06-25

4-cyclopropyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• (4-(((6-cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(1-methyl-1H-imidazol-4-yl)methanone
• [4-[(6-cyclopropylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(1-methylimidazol-4-yl)methanone
• 4-cyclopropyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine

• Inchi： 1S/C18H23N5O2/c1-22-9-16(21-12-22)18(24)23-6-4-13(5-7-23)10-25-17-8-15(14-2-3-14)19-11-20-17/h8-9,11-14H,2-7,10H2,1H3
• InChI Key： OWNATCYOSXVQKW-UHFFFAOYSA-N
• SMILES： O(C1=CC(C2CC2)=NC=N1)CC1CCN(C(C2=CN(C)C=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 464
• XLogP3: 1.4
• Topological Polar Surface Area: 73.1

Additional information on 4-cyclopropyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine

4-Cyclopropyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine: A Comprehensive Overview

The compound 4-cyclopropyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine (CAS No. 2310155-93-0) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The structure of this compound is characterized by a pyrimidine ring system substituted with a cyclopropyl group at position 4 and a piperidinylmethoxy group at position 6. The piperidine ring is further decorated with a 1-methylimidazolone substituent, which adds complexity and functional diversity to the molecule.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules, leveraging modern methodologies such as Suzuki-Miyaura coupling, Stille coupling, and other cross-coupling reactions. These techniques have significantly enhanced the efficiency and scalability of synthesizing pyrimidine derivatives like 4-cyclopropyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine, making them more accessible for preclinical studies.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, including signal transduction, cell proliferation, and apoptosis. Dysregulation of kinase activity has been implicated in numerous diseases, such as cancer, neurodegenerative disorders, and inflammatory conditions. Preclinical studies have demonstrated that 4-cyclopropyl-pyrimidine derivatives exhibit potent inhibitory activity against several kinases, including cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). This makes them promising candidates for therapeutic intervention in diseases driven by aberrant kinase activity.

Moreover, the incorporation of a cyclopropyl group into the structure introduces unique steric and electronic properties that can enhance the molecule's bioavailability and pharmacokinetic profile. Cyclopropane rings are known to confer rigidity to molecular frameworks, which can improve binding affinity to target proteins. This feature has been exploited in the design of several successful drugs, such as certain antiviral agents and anticancer therapies.

The piperidinylmethoxy substituent at position 6 further enhances the compound's functional versatility. Piperidine rings are commonly found in bioactive molecules due to their ability to form hydrogen bonds and participate in π-interactions with target proteins. The presence of a 1-methylimidazolone group on the piperidine ring introduces additional functional groups that can modulate the molecule's activity. Imidazolones are known for their ability to act as hydrogen bond donors or acceptors, which can significantly influence binding interactions with biological targets.

Recent research has also explored the potential of pyrimidine derivatives as modulators of ion channels. Ion channels play a pivotal role in cellular communication and are implicated in conditions such as epilepsy, pain disorders, and cardiovascular diseases. Studies have shown that certain pyrimidine-based compounds can selectively inhibit or activate specific ion channels, offering new avenues for drug development.

In terms of synthetic strategies, the construction of 4-cyclopropyl-pyrimidine derivatives often involves multi-step synthesis pathways that integrate various chemical transformations. For instance, the formation of the pyrimidine ring can be achieved through condensation reactions involving aldehydes or ketones with ammonia or primary amines. Subsequent steps may involve Friedel-Crafts alkylation or acylation to introduce substituents at specific positions on the ring.

The integration of computational chemistry tools has further accelerated the development of this compound class. Molecular docking studies have provided insights into how pyrimidine derivatives interact with their target proteins at atomic resolution. These studies have revealed key residues responsible for binding affinity and selectivity, guiding medicinal chemists in optimizing lead compounds for improved potency and specificity.

Another emerging area of interest is the exploration of pyrimidine derivatives as scaffolds for targeted drug delivery systems. The ability to functionalize pyrimidine rings with various substituents allows for the conjugation of targeting ligands or imaging agents. For example, attaching folic acid or other targeting moieties to pyrimidine-based drugs could enhance their delivery to specific tissues or cell types, reducing off-target effects and improving therapeutic efficacy.

In conclusion, 4-cyclopropyl-pyrimidine derivatives, exemplified by CAS No. 2310155-93-0 (4-cyclopropyl-6-{1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-y methoxy}pyrimidine), represent a promising class of molecules with diverse biological activities and therapeutic potential. Continued research into their synthesis, structure-function relationships, and pharmacological profiles will undoubtedly yield novel insights into their utility as drug candidates across various disease areas.